Ethyl 4-(2-methoxyphenyl)-4-oxobutyrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(2-methoxyphenyl)-4-oxobutyrate, also known as this compound, is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Anticoagulants : Ethyl 4-(2-methoxyphenyl)-4-oxobutyrate is utilized as an important intermediate in the synthesis of anticoagulant drugs like apixaban. Its X-ray powder diffraction data is crucial for ensuring purity and effectiveness in the synthesis process (Wang, Suo, Zhang, Hou, & Li, 2017).
Antibacterial Activity : This compound is involved in the synthesis of novel 1,3,4-Oxadiazoles, which have shown potential antibacterial activity. Its role in creating such derivatives opens avenues in antibiotic development (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).
Diverse Compound Synthesis : It plays a part in the diversity-oriented synthesis of substituted Tetrahydropyrones. These compounds can be screened against various biological targets, making them significant in medicinal chemistry (Zaware, Laporte, Farid, Liu, Wipf, & Floreancig, 2011).
Biological and Chemical Processes
Biosynthesis in Wine Making : Ethyl 4-oxobutyrate is used to understand the biosynthesis of certain Gamma-Substituted-Gamma-Butyrolactones in sherry wines, highlighting its role in food chemistry and fermentation processes (Fagan, Kepner, & Webb, 1981).
Corrosion Inhibition : Derivatives of this compound have been synthesized and characterized for their role in corrosion inhibition, particularly in mild steel in acidic solutions. This application is significant in industrial chemistry and material science (Saranya, Benhiba, Anusuya, Subbiah, Zarrouk, & Chitra, 2020).
Catalysis in Chemical Reactions : It's used in the hydrogenation of esters at palladium black, which is a fundamental reaction in organic chemistry, particularly in the synthesis of pharmaceuticals (Slavinska, Sile, Rozenthal, Maurops, Popelis, Katkevich, Stonkus, & Lukevics, 2006).
Antimicrobial and Antioxidant Studies : The compound is used in the synthesis of lignan conjugates, showing significant antimicrobial and antioxidant activities. This is vital for developing new drugs and health supplements (Raghavendra, Renuka, Kameshwar, Srinivasan, Kumar, & Shashikanth, 2016).
Pharmaceutical Applications
Anti-HIV-1 Activity : Derivatives synthesized from this compound have been evaluated for their anti-HIV-1 activity, indicating its importance in antiviral drug development (Danel, Larsen, Pedersen, Vestergaard, & Nielsen, 1996).
Enzymatic Synthesis for Pharmaceutical Intermediates : The compound is used in enzyme-catalyzed asymmetric synthesis to produce optically active esters, which are important pharmaceutical intermediates (Xia, Chen, Jun-rui, & Xu, 2013).
Biochemical Analysis
Biochemical Properties
The nature of these interactions often involves the formation of covalent bonds, hydrogen bonds, or van der Waals forces .
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It’s plausible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of Ethyl 4-(2-methoxyphenyl)-4-oxobutyrate at different dosages in animal models have not been reported . Similar compounds have shown threshold effects and toxic or adverse effects at high doses .
Transport and Distribution
Similar compounds have been shown to interact with various transporters or binding proteins, influencing their localization or accumulation .
Subcellular Localization
Similar compounds have been shown to be directed to specific compartments or organelles due to targeting signals or post-translational modifications .
Properties
IUPAC Name |
ethyl 4-(2-methoxyphenyl)-4-oxobutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O4/c1-3-17-13(15)9-8-11(14)10-6-4-5-7-12(10)16-2/h4-7H,3,8-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUFBZYFYTPPYLG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)C1=CC=CC=C1OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20542194 |
Source
|
Record name | Ethyl 4-(2-methoxyphenyl)-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20542194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103897-42-3 |
Source
|
Record name | Ethyl 4-(2-methoxyphenyl)-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20542194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.